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Compound of Interest

Compound Name: 1h-Indole-1-carbaldehyde
CAS No.: 38097-26-6
Cat. No.: B8775750
Get Quote
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Executive Summary & Structural Distinction

In drug discovery and synthetic organic chemistry, "N-formylindole" refers specifically to 1-
Formylindole (Indole-1-carboxaldehyde). It is frequently confused with its C-3 isomer, Indole-3-
carboxaldehyde (3-Formylindole), which is a common metabolic byproduct.

Critical Distinction:

* 1-Formylindole (Target): The formyl group is attached to the nitrogen (N-1). It serves
primarily as a protecting group for the indole nitrogen or as a specific intermediate to direct
electrophilic substitution to the C-3 position.

e 3-Formylindole (Common Isomer): The formyl group is at C-3.[2] This is a solid, high-melting
metabolite often found in biological assays.

Failure to distinguish these isomers leads to erroneous solubility assumptions and failed
synthesis scale-ups.
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Physicochemical Profile

The N-formylation of indole dramatically alters its physical state compared to the parent indole
or the 3-formyl isomer. By removing the N-H hydrogen bond donor, the crystal lattice energy is
significantly reduced, often resulting in a liquid or low-melting solid at room temperature.

Table 1: Core ChemicalData

Property Data Value Notes
IUPAC Name 1H-Indole-1-carbaldehyde
Common Name N-Formylindole

Note: Do not confuse with
CAS Number 38097-26-6 2591-86-8 (N-
Formylpiperidine)

Molecular Formula

Molecular Weight 145.16 g/mol

) Viscous Liquid / Low-melting MP: ~20-25°C (often
Physical State

Solid supercools to oil)
LogP (Predicted) ~2.6 Lipophilic
H-Bond Donors 0 N-H is substituted
H-Bond Acceptors 1 Carbonyl oxygen

Solubility & Solvent Compatibility

Unlike 3-formylindole, which has poor solubility in non-polar solvents due to strong
intermolecular hydrogen bonding, N-formylindole is highly lipophilic.

Solubility Guidelines

o Water:Insoluble. (< 0.1 mg/mL). The lack of an N-H donor prevents effective interaction with
the water network, despite the polar carbonyl.

o DMSO:Freely Soluble (> 100 mg/mL). Recommended for biological stock solutions.[3]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8775750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Dichloromethane (DCM):Freely Soluble. Ideal solvent for extraction and synthesis.
» Ethanol/Methanol:Soluble. Good for recrystallization or deformylation reactions.

o Hexanes/Heptane:Sparingly Soluble. Often used to precipitate impurities or as a co-solvent
in chromatography.

Scientist’s Insight:

“When handling N-formylindole, treat it as a lipophilic amide. If your product oils out in aqueous
workups, use DCM rather than Ethyl Acetate for extraction to ensure quantitative recovery, as

the high lipophilicity can lead to emulsion formation in ether/water systems.”

Stability & Hydrolysis (The Protecting Group
Strategy)

N-Formylindole is kinetically stable under neutral and mild acidic conditions, making it an
excellent protecting group for the indole nitrogen during Vilsmeier-Haack reactions or lithiation
steps. However, it is labile to hydrolysis under specific conditions.

Stability Matrix
o Acid Stability: Stable to dilute mineral acids at RT. Hydrolyzes in refluxing aqueous acid.
o Base Stability: Labile. Rapidly deformylates in NaOH/MeOH or

/MeOH.

¢ Oxidation: The formyl group can be oxidized to a carboxylic acid (Indole-1-carboxylic acid) by
strong oxidants (
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Experimental Protocols

Protocol A: Synthesis of N-Formylindole (Acetic Formic
Anhydride Method)

Use this method for high-yield preparation without the formation of C-3 byproducts.

Reagents: Indole (1.0 eq), Sodium Formate (1.5 eq), Formic Acid (solvent), Acetic Anhydride
(1.2 eq).

Preparation of AFA: In a separate flask, mix Formic Acid and Acetic Anhydride at 0°C. Stir for
30 mins to generate Acetic Formic Anhydride (AFA) in situ.

» Addition: Dissolve Indole in a minimum volume of DCM or dry THF. Add the AFA solution
dropwise at 0°C.[1]

o Reaction: Allow to warm to Room Temperature (RT) and stir for 2—4 hours. Monitor by TLC
(Indole

~0.6 in 20% EtOAc/Hex; N-Formyl
~0.4).
e Quench: Pour mixture into ice-cold saturated
. Caution: Vigorous
evolution.

o Workup: Extract with DCM (3x). Wash organic layer with brine. Dry over

and concentrate.

Purification: Flash chromatography (Hexane/EtOAc gradient).

Protocol B: Deformylation (Deprotection)

Standard protocol for removing the N-formyl group after synthetic modification.

» Dissolution: Dissolve the N-formylindole derivative in Methanol (0.1 M concentration).
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» Base Addition: Add 2.0 equivalents of

(solid) or 1M NaOH (aq).

e Reaction: Stir at RT for 30—60 minutes. Conversion is usually rapid.

o Workup: Evaporate Methanol. Resuspend residue in water/EtOAc. Extract product.

Protocol C: Biological Assay Solubilization

Weigh N-formylindole solid/oil.

Dissolve in 100% DMSO to create a 10 mM Stock Solution.

Sonicate for 30 seconds to ensure homogeneity (viscous oils can trap air).

Dilute into culture media. Note: Keep final DMSO concentration < 0.5% to avoid solvent
toxicity.

Visualization: Pathway & Decision Logic

The following diagram illustrates the strategic use of N-formylindole as a protecting group to
achieve C-3 selectivity, a common workflow in medicinal chemistry.
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Figure 1: Strategic workflow for utilizing N-formylindole protection to ensure regioselective
synthesis at the C-3 position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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